Cas no 1021039-63-3 (ethyl 2-[3-(phenylsulfanyl)propanamido]-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-[3-(phenylsulfanyl)propanamido]-1,3-benzothiazole-6-carboxylate
• CAS No: 1021039-63-3
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 6171153
• PubChem ID: 5082324
• Update Time: 2025-06-22

ethyl 2-[3-(phenylsulfanyl)propanamido]-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3-(phenylsulfanyl)propanamido]-1,3-benzothiazole-6-carboxylate
• AKOS024604960
• ethyl 2-(3-phenylsulfanylpropanoylamino)-1,3-benzothiazole-6-carboxylate
• F1300-0178
• ethyl 2-(3-(phenylthio)propanamido)benzo[d]thiazole-6-carboxylate
• 1021039-63-3

• Inchi： 1S/C19H18N2O3S2/c1-2-24-18(23)13-8-9-15-16(12-13)26-19(20-15)21-17(22)10-11-25-14-6-4-3-5-7-14/h3-9,12H,2,10-11H2,1H3,(H,20,21,22)
• InChI Key： DBGSTXCUOJFKLT-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C(=O)OCC)=CC1=2)NC(CCSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 386.07588479g/mol
• Monoisotopic Mass: 386.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 122Ų

Additional information on ethyl 2-[3-(phenylsulfanyl)propanamido]-1,3-benzothiazole-6-carboxylate

Ethyl 2-[3-(Phenylsulfanyl)Propanamido]-1,3-Benzothiazole-6-Carboxylate: A Comprehensive Overview

Ethyl 2-[3-(Phenylsulfanyl)Propanamido]-1,3-Benzothiazole-6-Carboxylate, with the CAS number 1021039-63-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The benzothiazole core of the molecule serves as a versatile scaffold, enabling a wide range of chemical modifications and functionalizations.

The benzothiazole moiety in this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. This structure is known for its aromaticity and stability, making it an ideal platform for various chemical reactions. The phenylsulfanyl group attached to the propanamido chain introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of such sulfanyl-containing compounds in modulating enzyme activity and cellular signaling pathways.

One of the most intriguing aspects of Ethyl 2-[3-(Phenylsulfanyl)Propanamido]-1,3-Benzothiazole-6-Carboxylate is its ability to undergo various post-synthetic modifications. The carboxylic acid ester group at the 6-position of the benzothiazole ring can be readily converted into other functional groups, such as amides or acids, depending on the desired application. This flexibility has made it a valuable building block in the synthesis of more complex molecules with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) calculations have revealed that the phenylsulfanyl group enhances the electron-donating capacity of the molecule, which can be advantageous in certain catalytic applications. Furthermore, experimental studies have demonstrated that this compound exhibits moderate antibacterial activity against Gram-positive bacteria, suggesting its potential as a lead compound in antibiotic development.

In terms of synthesis, Ethyl 2-[3-(Phenylsulfanyl)Propanamido]-1,3-Benzothiazole-6-Carboxylate can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include the corresponding benzothiazole derivative and the phenylsulfanyl-containing propanamide. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly impact the yield and purity of the final product.

Looking ahead, researchers are exploring the use of this compound in advanced materials science applications. For example, its ability to form self-assembled monolayers (SAMs) on various substrates makes it a promising candidate for use in nanotechnology and surface engineering. Additionally, ongoing studies are investigating its potential as a fluorescent probe for sensing applications due to its unique optical properties.

In conclusion, Ethyl 2-[3-(Phenylsulfanyl)Propanamido]-1,3-Benzothiazole-6-Carboxylate is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features, combined with its versatile functional groups, make it an invaluable tool for researchers in pharmaceutical chemistry, materials science, and beyond. As new research continues to uncover its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.